Cas no 55749-32-1 (4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine)

• Product Name: 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine
• CAS No: 55749-32-1
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 5331055
• Update Time: 2025-05-24

4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dimethyl-2-(2-propen-1-ylthio)-
• 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine

• Inchi： 1S/C9H12N2S/c1-4-5-12-9-10-7(2)6-8(3)11-9/h4,6H,1,5H2,2-3H3
• InChI Key： OAUSJJVFZOITJH-UHFFFAOYSA-N
• SMILES： C1(SCC=C)=NC(C)=CC(C)=N1

Additional information on 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine

Recent Advances in the Study of 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine (CAS: 55749-32-1) in Chemical Biology and Pharmaceutical Research

The compound 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine (CAS: 55749-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine as a versatile scaffold in medicinal chemistry. Its pyrimidine core, coupled with the prop-2-en-1-ylsulfanyl moiety, offers a promising platform for the development of novel bioactive molecules. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine and COX-2, revealing a high affinity and specificity for the enzyme's active site.

Another area of interest is the compound's potential application in oncology. Preliminary research suggests that 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies are ongoing to determine the precise pathways involved in its anti-proliferative activity.

The synthesis of 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine has also been optimized in recent years, with researchers developing more efficient and environmentally friendly protocols. A 2022 study in Organic Process Research & Development reported a novel one-pot synthesis method that significantly reduces the use of hazardous solvents and improves yield, making the compound more accessible for large-scale pharmaceutical applications.

Despite these promising findings, challenges remain in the development of 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical properties and broad biological activity make it a compelling candidate for future drug discovery efforts.

In conclusion, 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine (CAS: 55749-32-1) represents a promising area of research in chemical biology and pharmaceutical science. Its diverse biological activities and potential therapeutic applications underscore the need for continued investigation into its mechanisms of action and optimization for clinical use. Future studies should focus on elucidating its pharmacokinetic and pharmacodynamic profiles to fully realize its therapeutic potential.